4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acid

• IUPAC Name: 4-[(4-bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H18BrNO3/c1-9-8-11(4-7-13(9)16)14(18)17-12-5-2-10(3-6-12)15(19)20/h4,7-8,10,12H,2-3,5-6H2,1H3,(H,17,18)(H,19,20)
• InChI Key: IRALHQPAHBGHAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2CCC(CC2)C(=O)O)Br
• Molecular Formula: C15H18BrNO3
• Molecular Weight: 340.21 g/mol

Description

4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acid, also known as Boc-3-Bromo-L-tyrosine, is a synthetic amino acid derivative that is widely used in scientific research. It is a non-natural amino acid that is structurally similar to tyrosine, an essential amino acid that plays a crucial role in protein synthesis and neurotransmitter production. Boc-3-Bromo-L-tyrosine has been extensively studied for its unique properties and potential applications in various fields of research.

Mechanism of Action

4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine is a non-natural amino acid that can be incorporated into peptides and proteins at specific sites. It is structurally similar to tyrosine, an essential amino acid that plays a crucial role in protein synthesis and neurotransmitter production. The incorporation of 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine into peptides and proteins can alter their structure and function, allowing researchers to study the effects of amino acid modifications on protein function.
Biochemical and Physiological Effects:
4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine has been shown to have a variety of biochemical and physiological effects. It has been shown to alter the conformation and stability of proteins, affect protein-protein interactions, and modulate enzyme activity. 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine has also been shown to affect the function of ion channels and neurotransmitter receptors, suggesting potential applications in the field of neuroscience.

Advantages and Limitations for Lab Experiments

4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine has several advantages for use in lab experiments. It can be easily incorporated into peptides and proteins using solid-phase peptide synthesis or recombinant DNA technology, allowing researchers to study the effects of amino acid modifications on protein function. 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine is also stable under a wide range of conditions, making it suitable for use in a variety of experimental settings.
However, there are also some limitations to the use of 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine in lab experiments. Its incorporation into peptides and proteins can alter their structure and function, making it difficult to interpret the results of experiments. Additionally, the synthesis of 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine can be time-consuming and expensive, limiting its widespread use in research.

Future Directions

There are several potential future directions for the use of 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine in scientific research. One potential application is the study of protein-protein interactions and enzyme activity. 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine could be used to selectively modify specific amino acid residues in proteins, allowing researchers to study the effects of these modifications on protein function.
Another potential application is the study of ion channels and neurotransmitter receptors in the field of neuroscience. 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine could be used to modify specific amino acid residues in these proteins, allowing researchers to study the effects of these modifications on their function.
Finally, 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine could be used in the development of new drugs and therapies. Its unique properties and potential applications in various fields of research make it a promising candidate for further study and development.

Synthesis Methods

4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine can be synthesized through a multi-step process involving several chemical reactions. The most common synthesis method involves the reaction of 4-bromo-3-methylbenzoyl chloride with cyclohexanone to form 4-(4-bromo-3-methylbenzoyl)cyclohexanone. The resulting compound is then reacted with L-tyrosine methyl ester hydrochloride and triethylamine to form 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine methyl ester. Finally, the methyl ester is hydrolyzed to form 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine.

Scientific Research Applications

4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine has been widely used in scientific research as a tool for studying protein structure and function. It is commonly used in the synthesis of peptides and proteins for structural characterization and functional analysis. 4-[(4-Bromo-3-methylbenzoyl)amino]cyclohexane-1-carboxylic acidL-tyrosine can be incorporated into peptides and proteins at specific sites using solid-phase peptide synthesis or recombinant DNA technology, allowing researchers to study the effects of amino acid modifications on protein function.